Cas no 898407-11-9 (N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-ethylethanediamide)

• Product Name: N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-ethylethanediamide
• CAS No: 898407-11-9
• MF: C₁₉H₂₉N₃O₄S
• MW: 395.516263723373
• CID: 5971848
• PubChem ID: 16829807
• Update Time: 2025-07-05

N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-ethylethanediamide
• N'-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N-ethyloxamide
• VU0491447-1
• N'-{2-[1-(2,5-dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N-ethylethanediamide
• 898407-11-9
• AKOS024661351
• F2571-0601
• N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-ethyloxalamide

• Inchi： 1S/C19H29N3O4S/c1-4-20-18(23)19(24)21-11-10-16-7-5-6-12-22(16)27(25,26)17-13-14(2)8-9-15(17)3/h8-9,13,16H,4-7,10-12H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key： NGDQCQQGUJVTSF-UHFFFAOYSA-N
• SMILES： C(NCC)(=O)C(NCCC1CCCCN1S(C1=CC(C)=CC=C1C)(=O)=O)=O

Computed Properties

• Exact Mass: 395.18787759g/mol
• Monoisotopic Mass: 395.18787759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Additional information on N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-ethylethanediamide

Professional Introduction to Compound with CAS No. 898407-11-9 and Product Name: N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-ethylethanediamide

The compound with the CAS number 898407-11-9 and the product name N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-ethylethanediamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The detailed analysis of its chemical properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern science.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that target specific biological pathways with high precision. The compound in question, N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-ethylethanediamide, is no exception. Its molecular architecture incorporates elements that suggest a multifaceted mechanism of action, making it a promising candidate for further investigation. The presence of a piperidine ring and a 2,5-dimethylbenzenesulfonyl group contributes to its unique chemical properties, which are critical for its interaction with biological targets.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic chemistry. The process begins with the preparation of key intermediates, such as 2,5-dimethylbenzenesulfonyl chloride and piperidine derivatives. These intermediates are then coupled through nucleophilic substitution reactions to form the desired product. The use of advanced synthetic techniques ensures high yield and purity, which are essential for subsequent biological testing.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have shown that compounds with similar structural features exhibit neuroprotective properties by modulating neurotransmitter activity. The N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-ethylethanediamide molecule's ability to interact with specific receptors in the brain makes it a candidate for further exploration in this area. Preclinical trials have begun to evaluate its efficacy and safety profile in animal models, providing preliminary evidence of its therapeutic potential.

The compound's structural features also make it an interesting subject for research in the field of medicinal chemistry. The piperidine ring is known for its ability to enhance bioavailability and binding affinity to biological targets. Additionally, the 2,5-dimethylbenzenesulfonyl group contributes to the molecule's solubility and stability, which are crucial factors in drug formulation. These properties collectively make it a versatile tool for developing new therapeutic agents.

In conclusion, the compound with CAS number 898407-11-9 and product name N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-ethylethanediamide represents a significant advancement in chemical and biomedical research. Its complex molecular structure and unique chemical properties make it a promising candidate for further investigation in drug development. As research continues to uncover new applications and therapeutic benefits, this compound is poised to play a crucial role in shaping the future of medicine.